6-({[4-(4-tert-butylphenyl)-3-(methoxycarbonyl)-2-thienyl]amino}carbonyl)-3,4-dimethyl-3-cyclohexene-1-carboxylic acid

• IUPAC Name: 6-[[4-(4-tert-butylphenyl)-3-methoxycarbonylthiophen-2-yl]carbamoyl]-3,4-dimethylcyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C26H31NO5S/c1-14-11-18(19(24(29)30)12-15(14)2)22(28)27-23-21(25(31)32-6)20(13-33-23)16-7-9-17(10-8-16)26(3,4)5/h7-10,13,18-19H,11-12H2,1-6H3,(H,27,28)(H,29,30)
• InChI Key: DVQJEXMXWGYFBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(CC(C(C1)C(=O)NC2=C(C(=CS2)C3=CC=C(C=C3)C(C)(C)C)C(=O)OC)C(=O)O)C
• Molecular Formula: C26H31NO5S
• Molecular Weight: 469.6 g/mol

Description

6-({[4-(4-tert-butylphenyl)-3-(methoxycarbonyl)-2-thienyl]amino}carbonyl)-3,4-dimethyl-3-cyclohexene-1-carboxylic acid is a useful research compound. Its molecular formula is C26H31NO5S and its molecular weight is 469.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 469.19229426 g/mol and the complexity rating of the compound is 793. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Catalysis

Research in chemical synthesis often explores the synthesis of complex molecules with unique functionalities. For example, the study on "Cyclohexene oxide/carbon dioxide copolymerization by chromium(III) amino-bis(phenolato) complexes" demonstrates how specific compounds can catalyze the copolymerization of cyclohexene oxide with carbon dioxide, leading to polycarbonates with narrow dispersities. This research suggests that compounds with similar functionalities could be used in polymer synthesis or as catalysts in environmentally friendly chemical processes (Devaine-Pressing, Dawe, & Kozak, 2015).

Medicinal Chemistry and Pharmacology

In the realm of medicinal chemistry, functionalized amino acid derivatives have been synthesized and evaluated for their potential as anticancer agents. For instance, a study on "Synthesis of functionalized amino acid derivatives as new pharmacophores for designing anticancer agents" discusses the creation of novel compounds with promising cytotoxicity against human cancer cell lines, highlighting the role of complex organic molecules in drug discovery (Kumar et al., 2009).

Materials Science

Materials science research also benefits from the synthesis of complex organic molecules. The development of novel compounds can lead to new materials with desired properties. For example, the study on the "Highly selective formation of unsaturated esters or cascade reactions to α,ω-diesters by the methoxycarbonylation of alkynes" shows how palladium complexes catalyze the transformation of alkynes into valuable chemical products, which could have applications in the synthesis of materials and fine chemicals (Núñez Magro et al., 2010).